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Compound of Interest

Compound Name: N-Desmethyl Imatinib-d8

Cat. No.: B562160

In-Depth Technical Guide to N-Desmethyl
Imatinib-d8

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties and analytical applications of N-Desmethyl Imatinib-d8. The information is curated
for professionals in drug metabolism, pharmacokinetics, and analytical chemistry, offering
detailed data, experimental methodologies, and visual representations of relevant biological
and analytical processes.

Core Molecular Data

N-Desmethyl Imatinib-d8 is the deuterated form of N-Desmethyl Imatinib, the primary active
metabolite of the targeted cancer therapeutic, Imatinib. The incorporation of eight deuterium
atoms enhances its utility as an internal standard in mass spectrometry-based quantification
assays by providing a distinct and stable mass shift.

Below is a summary of its key molecular identifiers and properties.
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Chemical Name

N-(4-methyl-3-((4-(pyridin-3-
yl)pyrimidin-2-
yl)amino)phenyl)-4-((piperazin-
1-yl-2,2,3,3,5,5,6,6-
d8)methyl)benzamide

[1]

Molecular Formula

C2sH21DsN~7O

[2](3]

Molecular Weight

487.63 g/mol

[2]141(5]

Monoisotopic Mass

487.29357254 Da

CAS Number

1185103-28-9

[1](3]

Synonyms

N-Desmethyl Gleevec-d8

[2]

Metabolic Pathway of Imatinib

Imatinib undergoes extensive metabolism in the liver, primarily mediated by the cytochrome

P450 enzyme system. The major metabolic pathway is the N-demethylation of the terminal

piperazine ring, resulting in the formation of N-Desmethyl Imatinib. This metabolite is

pharmacologically active and circulates in human plasma.
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Fig. 1: Metabolic conversion of Imatinib.
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Experimental Protocols

N-Desmethyl Imatinib-d8 is crucial as an internal standard for the accurate quantification of
Imatinib and its primary metabolite in biological matrices. Below is a representative protocol for
sample preparation and analysis using liquid chromatography-tandem mass spectrometry (LC-
MS/MS).

Objective: To quantify the concentration of Imatinib and N-Desmethyl Imatinib in human

plasma.

Materials:

Human plasma samples

¢ Imatinib and N-Desmethyl Imatinib analytical standards
o N-Desmethyl Imatinib-d8 (as internal standard)
e Methanol (HPLC grade)

o Acetonitrile (HPLC grade)

e Formic acid

e Ammonium acetate

o Water (deionized, 18 MQ-cm)

e Microcentrifuge tubes

Procedure:

o Preparation of Stock and Working Solutions:

o Prepare individual stock solutions of Imatinib, N-Desmethyl Imatinib, and N-Desmethyl
Imatinib-d8 in methanol.

o Prepare working solutions by diluting the stock solutions with a methanol/water mixture.
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o Prepare a working solution of the internal standard (N-Desmethyl Imatinib-d8).

o Sample Preparation (Protein Precipitation):

[e]

Pipette 100 pL of human plasma into a microcentrifuge tube.

o

Add the internal standard working solution.

[¢]

Add 300 pL of methanol to precipitate plasma proteins.

Vortex the mixture for 1 minute.

[¢]

[e]

Centrifuge at 14,000 rpm for 10 minutes.

o

Transfer the supernatant to a clean tube for LC-MS/MS analysis.
e LC-MS/MS Conditions:
o Chromatographic Column: C18 reverse-phase column (e.g., 4.6 x 100 mm, 2.4 um).
o Mobile Phase A: Water with 0.1% formic acid and 0.2% ammonium acetate.
o Mobile Phase B: Methanol with 0.1% formic acid and 0.2% ammonium acetate.
o Flow Rate: 0.7 mL/min.
o Injection Volume: 10 pL.
o Gradient: Isocratic elution with a suitable ratio of Mobile Phase A and B (e.g., 45:55 v/v).

o Mass Spectrometry: Triple quadrupole mass spectrometer with an electrospray ionization
(ESI) source in positive ion mode.

o Detection: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion
transitions for each analyte and the internal standard.

Analytical Workflow
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The use of N-Desmethyl Imatinib-d8 as an internal standard is a critical component of the
bioanalytical workflow. It is introduced at the beginning of the sample preparation process to
account for variability in extraction efficiency and matrix effects during ionization.
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Fig. 2: Bioanalytical workflow for plasma sample analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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